Cas no 1803588-46-6 (3-Chloro-2,2-dimethylpropan-1-amine hydrochloride)

• Product Name: 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride
• CAS No: 1803588-46-6
• MF: C₅H₁₃Cl₂N
• MW: 158.069419622421
• MDL: MFCD28397488
• CID: 4616608
• PubChem ID: 88707160
• Update Time: 2025-10-29

3-Chloro-2,2-dimethylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2,2-dimethylpropan-1-amine hydrochloride
• 3-chloro-2,2-dimethylpropan-1-amine;hydrochloride
• 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride

• MDL： MFCD28397488
• Inchi： 1S/C5H12ClN.ClH/c1-5(2,3-6)4-7;/h3-4,7H2,1-2H3;1H
• InChI Key： KXRVURXEKPLDHJ-UHFFFAOYSA-N
• SMILES： ClCC(C)(C)CN.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 52
• Topological Polar Surface Area: 26

3-Chloro-2,2-dimethylpropan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride

Introduction to 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride (CAS No. 1803588-46-6)

3-Chloro-2,2-dimethylpropan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803588-46-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structural uniqueness of 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride lies in its chlorinated branched-chain amine backbone, which makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride consists of a tertiary amine functional group attached to a tert-butyl group, with a chlorine substituent on the adjacent carbon. This configuration imparts distinct reactivity patterns, making it a useful building block for medicinal chemists. The hydrochloride form enhances its solubility in aqueous systems, facilitating its use in various biochemical assays and formulations.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality—capable of participating in both nucleophilic substitution and elimination reactions. The presence of the chlorine atom in 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heterocyclic scaffolds found in many modern drugs. For instance, researchers have leveraged this compound to synthesize novel analogs of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Moreover, the tert-butyl groups provide steric hindrance, influencing the electronic properties of the molecule and its interactions with biological targets. This feature is particularly valuable in designing molecules with improved pharmacokinetic profiles. Studies have demonstrated that substituents with such steric bulk can enhance binding affinity and reduce metabolic degradation, leading to more potent and longer-lasting therapeutic effects.

The synthesis of 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride typically involves the nucleophilic substitution of a halogenated precursor with an amine source. Advanced synthetic methodologies have refined this process to achieve high yields and purity levels essential for pharmaceutical applications. Techniques such as flow chemistry have been employed to optimize reaction conditions, reducing solvent usage and improving scalability.

Recent advancements in computational chemistry have further highlighted the potential of 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride. Molecular modeling studies indicate that derivatives of this compound may interact with specific protein pockets involved in neurodegenerative diseases. By fine-tuning the substituents around the amine core, researchers aim to develop treatments targeting disorders like Alzheimer’s disease and Parkinson’s disease. The chlorine atom’s ability to participate in hydrogen bonding or π-stacking interactions further expands its utility as a pharmacophore.

In industrial settings, 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride is utilized not only as an intermediate but also as a reference standard for quality control purposes. Its well-characterized structure allows for accurate analytical testing via techniques such as NMR spectroscopy and mass spectrometry. These analytical methods ensure that pharmaceutical products incorporating this compound meet stringent regulatory standards.

The environmental impact of producing and handling 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride is also a consideration in modern research. Efforts are underway to develop greener synthetic routes that minimize waste generation and hazardous byproducts. For example, biocatalytic approaches using engineered enzymes have shown promise in facilitating selective transformations without harsh reagents.

Looking ahead, the role of 3-Chloro-2,2-dimethylpropan-1-amine hydrochloride is expected to expand into new therapeutic areas as our understanding of molecular interactions deepens. Its structural features make it an ideal candidate for developing next-generation therapeutics targeting resistant pathogens or rare genetic conditions. Collaborative efforts between academia and industry will be crucial in translating these laboratory findings into viable clinical candidates.